Cas no 35010-32-3 (2-Nitro-4,5-bis-trifluoromethyl-phenylamine)

• Product Name: 2-Nitro-4,5-bis-trifluoromethyl-phenylamine
• CAS No: 35010-32-3
• MF: C₈H₄F₆N₂O₂
• MW: 274.119982719421
• MDL: MFCD03001378
• CID: 295268
• PubChem ID: 4737633
• Update Time: 2025-06-10

2-Nitro-4,5-bis-trifluoromethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-nitro-4,5-bis(trifluoromethyl)-
• 2-Nitro-4,5-bis(trifluoromethyl)aniline
• 2-NITRO-4,5-BIS(TRIFLUOROMETHYL)BENZENAMINE
• 2-Nitro-4,5-bis-trifluoromethyl-phenylamine
• SB36766
• 35010-32-3
• AKOS003587379
• SCHEMBL8903008
• 4,5-bis(trifluoromethyl)-2-nitroaniline
• C8H4F6N2O2
• 2-Nitro-4,5-bis-(trifluoromethyl)benzenamine
• DTXSID90406158
• MFCD03001378
• FT-0613166
• 2-Nitro-4,5-bis-(trifluoromethyl)phenylamine
• CS-0332681
• DB-261354

• MDL： MFCD03001378
• Inchi： 1S/C8H4F6N2O2/c9-7(10,11)3-1-5(15)6(16(17)18)2-4(3)8(12,13)14/h1-2H,15H2
• InChI Key： XCCONFFFCYGZJB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1C(F)(F)F)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 274.01772
• Monoisotopic Mass: 274.01769635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.607
• Boiling Point: 275.9°C at 760 mmHg
• Flash Point: 120.7°C
• Refractive Index: 1.463
• PSA: 69.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Nitro-4,5-bis-trifluoromethyl-phenylamine

Comprehensive Overview of 2-Nitro-4,5-bis-trifluoromethyl-phenylamine (CAS No. 35010-32-3): Properties, Applications, and Industry Insights

2-Nitro-4,5-bis-trifluoromethyl-phenylamine (CAS No. 35010-32-3) is a specialized nitroaromatic compound featuring two trifluoromethyl groups, which impart unique physicochemical properties. This fluorinated aromatic amine has garnered attention in pharmaceutical and agrochemical research due to its electron-withdrawing characteristics and potential as a building block for advanced materials. The presence of both nitro and trifluoromethyl moieties enhances its reactivity in nucleophilic substitution reactions, making it valuable for synthesizing heterocyclic compounds.

Recent studies highlight the growing demand for fluorinated intermediates like 2-Nitro-4,5-bis-trifluoromethyl-phenylamine in drug discovery. Researchers are exploring its utility in designing kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies. The compound's lipophilicity, influenced by its CF3 groups, improves membrane permeability—a critical factor in bioavailability optimization. These attributes address frequent search queries such as "fluorine in drug design" and "nitroaromatics in medicinal chemistry".

In material science, CAS 35010-32-3 serves as a precursor for high-performance polymers and liquid crystal displays (LCDs). Its thermal stability and electron-deficient aromatic ring make it suitable for developing organic semiconductors, responding to trending topics like "flexible electronics materials". Analytical techniques such as HPLC and NMR are typically employed to verify its purity (>98%), a key concern for buyers searching "high-purity fluorinated amines".

Environmental considerations are paramount in modern chemical applications. While 2-Nitro-4,5-bis-trifluoromethyl-phenylamine exhibits lower ecotoxicity compared to non-fluorinated analogs, its degradation pathways remain an active research area. This aligns with Google Trends data showing increased searches for "green chemistry fluorinated compounds". Proper handling requires anhydrous conditions due to moisture sensitivity—a detail often queried as "storage of nitro trifluoromethyl compounds".

The synthesis of 35010-32-3 typically involves electrophilic aromatic substitution on bis(trifluoromethyl)benzene derivatives, followed by controlled nitration. Process optimization questions like "scale-up of fluorinated nitroanilines" frequently appear in patent literature. Manufacturers emphasize batch-to-batch consistency, addressing quality concerns raised in pharmaceutical forums.

Regulatory compliance for CAS 35010-32-3 varies by region, with REACH and TSCA classifications requiring careful review. Safety data sheets highlight PPE recommendations—a hot topic in laboratory safety guidelines. The compound's non-hazardous transport classification facilitates global logistics, a practical advantage for procurement specialists searching "international chemical shipping regulations".

Emerging applications include its use in covalent organic frameworks (COFs) for gas storage—an area gaining traction in clean energy research. This connects to popular queries like "porous materials for carbon capture". The compound's crystallographic data (available in CSD databases) assists computational chemists modeling molecular interactions.

Market analysts note steady growth in the fluorochemicals sector, with 2-Nitro-4,5-bis-trifluoromethyl-phenylamine benefiting from expanded generic drug production. Price trends for this specialty chemical correlate with fluorine commodity markets—a relationship explored in chemical economics reports. Suppliers increasingly provide custom synthesis services to meet diverse R&D needs.

In analytical workflows, this compound serves as a HPLC calibration standard for aromatic amines. Method development questions such as "chromatography of nitro-trifluoromethyl compounds" appear in analytical chemistry publications. Its distinct UV-Vis spectrum enables sensitive detection—relevant to researchers investigating environmental pollutant monitoring techniques.

Future research directions may explore catalytic reduction of the nitro group to create novel diamino-trifluoromethyl derivatives, potentially answering search trends like "selective hydrogenation of polyfluorinated aromatics". The compound's versatility ensures ongoing relevance across life sciences and advanced materials domains.